((1S,3R)-5-Bromo-1-methyl-1,2,3,4-tetrahydroisoquinolin-3-yl)methanol hydrochloride

• Molecular Formula: C11H15BrClNO
• Molecular Weight: 292.60 g/mol
• IUPAC Name: [(1S,3R)-5-bromo-1-methyl-1,2,3,4-tetrahydroisoquinolin-3-yl]methanol;hydrochloride
• InChI: InChI=1S/C11H14BrNO.ClH/c1-7-9-3-2-4-11(12)10(9)5-8(6-14)13-7;/h2-4,7-8,13-14H,5-6H2,1H3;1H/t7-,8+;/m0./s1
• InChI Key: UXPANBIUGYDVKU-KZYPOYLOSA-N
• Isomeric SMILES: C[C@H]1C2=C(C[C@@H](N1)CO)C(=CC=C2)Br.Cl
• Canonical SMILES: CC1C2=C(CC(N1)CO)C(=CC=C2)Br.Cl

Description

((1S,3R)-5-Bromo-1-methyl-1,2,3,4-tetrahydroisoquinolin-3-yl)methanol hydrochloride is a chemical compound with potential applications in various fields of scientific research. This compound is characterized by its unique structure, which includes a bromine atom, a methyl group, and a tetrahydroisoquinoline core. The hydrochloride salt form enhances its solubility in water, making it more suitable for various experimental conditions.

Preparation Methods

The synthesis of ((1S,3R)-5-Bromo-1-methyl-1,2,3,4-tetrahydroisoquinolin-3-yl)methanol hydrochloride typically involves several steps. One common method starts with the preparation of the tetrahydroisoquinoline core, followed by the introduction of the bromine atom and the methyl group. The final step involves the conversion of the compound into its hydrochloride salt form. Specific reaction conditions, such as temperature, solvents, and catalysts, are optimized to achieve high yields and purity .

Chemical Reactions Analysis

((1S,3R)-5-Bromo-1-methyl-1,2,3,4-tetrahydroisoquinolin-3-yl)methanol hydrochloride undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert it into different alcohols or amines.

Substitution: The bromine atom can be substituted with other functional groups using nucleophilic substitution reactions. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles like sodium azide.

Scientific Research Applications

This compound has several applications in scientific research:

Chemistry: It serves as a building block for the synthesis of more complex molecules.

Biology: It is used in studies related to enzyme inhibition and receptor binding.

Industry: It can be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of ((1S,3R)-5-Bromo-1-methyl-1,2,3,4-tetrahydroisoquinolin-3-yl)methanol hydrochloride involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins. The compound’s structure allows it to bind to these targets, modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific application and target .

Comparison with Similar Compounds

Similar compounds to ((1S,3R)-5-Bromo-1-methyl-1,2,3,4-tetrahydroisoquinolin-3-yl)methanol hydrochloride include:

(1S,3R)-3-Amino-cyclohexyl-methanol hydrochloride: Shares a similar core structure but differs in functional groups.

(1S,3R)-3-Isopropyl-1-methyl-2-methylenecyclopentyl]methanol: Another compound with a similar core but different substituents. The uniqueness of ((1S,3R)-5-Bromo-1-methyl-1,2,3,4-tetrahydroisoquinolin-3-yl)methanol hydrochloride lies in its specific combination of functional groups, which confer distinct chemical and biological properties.